Cas no 1262397-26-1 (tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 1262397-26-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD25541989
• CID: 2132060
• PubChem ID: 66847925
• Update Time: 2025-06-11

tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6(S)-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylat
• (S)-TERT-BUTYL 6-(AMINOMETHYL)-5-AZASPIRO[2.4]HEPTANE-5-CARBOXYLATE
• SUMSUPZIMDXTDF-VIFPVBQESA-N
• tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• 1262397-26-1
• EN300-1698025
• (S)-t-Butyl 6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• (S)-5-(Boc)-6-(aminomethyl)-5-azaspiro[2.4]heptane
• CS-0183465
• (S)-TERT-BUTYL6-(AMINOMETHYL)-5-AZASPIRO[2.4]HEPTANE-5-CARBOXYLATE
• BS-42826
• SCHEMBL933227
• MFCD25541989

• MDL： MFCD25541989
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12(4-5-12)6-9(14)7-13/h9H,4-8,13H2,1-3H3/t9-/m0/s1
• InChI Key： SUMSUPZIMDXTDF-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](CN)CC2(C1)CC2)=O

Computed Properties

• Exact Mass: 226.168
• Monoisotopic Mass: 226.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1

Additional information on tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate

Introduction to tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 1262397-26-1)

tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1262397-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative exhibits a unique structural framework, combining a tert-butyl group with a chiral spiro[2.4]heptane core, which is further functionalized with an aminomethyl side chain and a carboxylate moiety. The compound's stereochemistry, particularly the (6S) configuration, plays a pivotal role in its biological activity and potential therapeutic applications.

The synthesis of tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate involves intricate multi-step organic transformations, including spirocyclic ring formation, stereoselective functionalization, and protective group strategies. The tert-butyl group not only enhances the compound's lipophilicity but also provides stability against metabolic degradation, making it an attractive scaffold for drug development. The presence of the aminomethyl group introduces nucleophilic reactivity, enabling further derivatization and diversification of the molecular structure.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as pharmacophores in medicinal chemistry. The rigid three-dimensional structure of spiro[2.4]heptane derivatives contributes to favorable binding interactions with biological targets, such as enzymes and receptors. In particular, the (6S) configuration has been shown to impart specific biological properties, including enhanced binding affinity and selectivity, which are critical for developing novel therapeutics.

One of the most compelling aspects of tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate is its potential application in the development of central nervous system (CNS) drugs. Spirocyclic amines have demonstrated efficacy in modulating neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in various neurological disorders. Preclinical studies have suggested that derivatives of this class exhibit promising pharmacological profiles, including antipsychotic, antidepressant, and anxiolytic activities. The unique stereochemistry of (6S)-configurations has been linked to improved pharmacokinetic properties, such as reduced side effects and prolonged bioavailability.

The carboxylate group in tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate provides an additional site for chemical modification, allowing for the introduction of various functional groups that can enhance drug-like properties. For instance, esterification or amidation of the carboxylate moiety can yield prodrugs or conjugates that improve solubility or target specificity. Furthermore, the aminomethyl group serves as a versatile handle for further derivatization, enabling the synthesis of peptidomimetics or enzyme inhibitors with tailored biological activities.

In the context of modern drug discovery, tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate represents a valuable building block for medicinal chemists seeking to design novel small-molecule therapeutics. Its unique structural features and stereochemical attributes make it well-suited for exploring new chemical space and identifying compounds with improved pharmacological profiles. As computational methods continue to evolve, virtual screening approaches can be employed to rapidly identify promising derivatives of this scaffold for further optimization.

The role of stereochemistry in determining biological activity cannot be overstated. The (6S) configuration of tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate has been carefully selected based on its predicted interactions with biological targets. Chiral resolution techniques have been employed to isolate this enantiomer from racemic mixtures, ensuring that subsequent pharmacological evaluations are conducted on a pure and well-defined compound. Such rigor is essential for understanding structure-activity relationships and optimizing drug candidates for clinical development.

Future research directions may explore the incorporation of this scaffold into more complex molecular architectures through combinatorial chemistry or library synthesis approaches. By systematically varying substituents on the spirocyclic core and functional groups attached to it, researchers can generate libraries of compounds with diverse biological activities for high-throughput screening assays. This strategy has already proven successful in identifying lead compounds for various therapeutic indications.

The versatility of tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate extends beyond CNS applications; it also holds promise in other therapeutic areas such as oncology and anti-inflammatory drug development. Preclinical data suggest that spirocyclic amines can modulate signaling pathways involved in cancer progression and inflammation by interacting with specific enzymes or receptors. Further exploration of this scaffold may uncover novel mechanisms of action that could lead to breakthroughs in treating these diseases.

In conclusion,tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 1262397-26-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research and development. Its unique stereochemistry,spirocyclic core,and functionalizable groups make it an attractive scaffold for designing next-generation therapeutics targeting neurological disorders,inflammatory diseases,and other challenging conditions。Ongoing studies continue to refine synthetic methodologies and explore new applications,ensuring that this compound remains at forefront innovation。As advances are made,it is anticipated that derivatives will be developed into clinical candidates offering improved efficacy safety profiles。The continued exploration this chemical space will undoubtedly contribute future progress field medicinal chemistry。